N1-(furan-2-ylmethyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide

• IUPAC Name: N-(furan-2-ylmethyl)-N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide
• InChI: InChI=1S/C18H17N3O4/c22-15-9-12-8-13(7-11-3-1-5-21(15)16(11)12)20-18(24)17(23)19-10-14-4-2-6-25-14/h2,4,6-8H,1,3,5,9-10H2,(H,19,23)(H,20,24)
• InChI Key: OGJQKBYZDHVCKX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C(=CC(=C2)NC(=O)C(=O)NCC4=CC=CO4)CC(=O)N3C1
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol
• CAS No.: 898427-04-8

Description

N1-(furan-2-ylmethyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide is a useful research compound. Its molecular formula is C18H17N3O4 and its molecular weight is 339.351. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The research on related compounds focuses on their synthesis and the exploration of their chemical properties. For instance, El’chaninov and Aleksandrov (2017) discussed the synthesis and properties of 2-(furan-2-yl)thiazolo[5,4-f]quinoline, demonstrating the potential for electrophilic substitution reactions and nucleophilic substitution involving the quinoline ring, which could offer a foundation for further chemical modifications of N1-(furan-2-ylmethyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide (El’chaninov & Aleksandrov, 2017).

Catalytic Activity and Pharmaceutical Applications

N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) has been found to be effective in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines, suggesting that derivatives like this compound could have applications in catalysis and the synthesis of pharmaceuticals (Bhunia, Kumar, & Ma, 2017).

Antiplasmodial and Antifungal Activity

The exploration of similar compounds has also extended to biological activity assessments. Vandekerckhove et al. (2015) synthesized functionalized aminoquinolines, including derivatives that showed moderate micromolar potency against chloroquine-sensitive and -resistant strains of Plasmodium falciparum. This indicates that this compound might also hold potential for antiplasmodial or antifungal applications (Vandekerckhove et al., 2015).

Photodynamic Therapy

Another research avenue involves the use of heterocyclic compounds in photodynamic therapy for cancer treatment. Zhu et al. (2019) demonstrated the formation of an iron(III) complex that showed potent antiproliferative efficiency in breast cancer cells under light irradiation, suggesting the potential of related compounds in medical applications, such as photodynamic therapy (Zhu et al., 2019).